Cas no 116714-47-7 (3-Chloro-4-[1,1,2-trifluoro-2-(trifluoromethoxy)ethoxy]benzenamine)

• Product Name: 3-Chloro-4-[1,1,2-trifluoro-2-(trifluoromethoxy)ethoxy]benzenamine
• CAS No: 116714-47-7
• MF: C₉H₆ClF₆NO₂
• MW: 309.592862606049
• CID: 63250
• PubChem ID: 15671381
• Update Time: 2025-04-18

3-Chloro-4-[1,1,2-trifluoro-2-(trifluoromethoxy)ethoxy]benzenamine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-[1,1,2-trifluoro-2-(trifluoromethoxy)ethoxy]benzenamine
• 3-chloro-4-[1,1,2-trifluoro-2-(trifluoromethoxy)ethoxy]aniline
• NOVALURON INTERMEDIATE
• 4-trifluoromethoxy trifluoroethoxy-5-chloroaniline
• 3-Chloro-4-[1,1,2-trifluoro-2-(trifluoromethoxy)ethoxy]benzemine
• DTXSID10576660
• A855209
• SCHEMBL7575949
• NS00067598
• AKOS005762888
• NOVALURONINTERMEDIATE
• 275-309-I
• 116714-47-7
• DUQYSTOFYBWCDV-UHFFFAOYSA-N
• 3-Chloro-4-(1,1,2-trifluoro-2-(trifluoromethoxy)ethoxy)aniline

• Inchi： 1S/C9H6ClF6NO2/c10-5-3-4(17)1-2-6(5)18-8(12,13)7(11)19-9(14,15)16/h1-3,7H,17H2
• InChI Key： DUQYSTOFYBWCDV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(C(OC(F)(F)F)F)(F)F)N

Computed Properties

• Exact Mass: 308.99900
• Monoisotopic Mass: 308.9991251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.546
• Boiling Point: 294 ºC
• Flash Point: 131 ºC
• Refractive Index: 1.451
• PSA: 44.48000
• LogP: 4.30700